Ethyl 2-(acetylamino)-3-(4-methoxyanilino)-3-oxopropanoate

• IUPAC Name: ethyl 2-acetamido-3-(4-methoxyanilino)-3-oxopropanoate
• InChI: InChI=1S/C14H18N2O5/c1-4-21-14(19)12(15-9(2)17)13(18)16-10-5-7-11(20-3)8-6-10/h5-8,12H,4H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: JPIUBWRKFQNKHY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=O)NC1=CC=C(C=C1)OC)NC(=O)C
• Molecular Formula: C14H18N2O5
• Molecular Weight: 294.30 g/mol

Description

Ethyl 2-(acetylamino)-3-(4-methoxyanilino)-3-oxopropanoate, also known as EMAO, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. It is commonly used as a building block in the synthesis of other organic compounds and has been found to exhibit interesting biochemical and physiological effects. In

Scientific Research Applications

Organic Synthesis and Catalysis

Ethyl 2-(acetylamino)-3-(4-methoxyanilino)-3-oxopropanoate, often referred to as ethyl acetylacetonate , belongs to the family of metal acetylacetonates. These coordination complexes are derived from the acetylacetonate anion and transition metal ions. . Researchers have explored the use of metal acetylacetonates as catalysts in various organic syntheses. These compounds play a crucial role in developing cost-effective approaches to chemical transformations by imparting selectivity, reactivity, and atom economy.

Coordination Chemistry and Ligand Design

Understanding the coordination chemistry of metal acetylacetonates contributes to ligand design. Researchers investigate how these ligands interact with metal centers, affecting reactivity and stability. Ethyl acetylacetonate serves as a model compound for exploring ligand–metal interactions.